Cas no 91664-06-1 (methyl 4-bromohex-2-enoate)

• Product name: methyl 4-bromohex-2-enoate
• CAS No: 91664-06-1
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• CID: 2845204
• PubChem ID: 53935084

methyl 4-bromohex-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromohex-2-enoate
• SCHEMBL11360506
• methyl 4-bromo-2-hexenoate
• DTXSID50707794
• DTXCID20658542
• 91664-06-1

• Inchi： InChI=1S/C7H11BrO2/c1-3-6(8)4-5-7(9)10-2/h4-6H,3H2,1-2H3
• InChI Key： ITUFMJJVKOEQSC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 205.99400
• Monoisotopic Mass: 205.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.88910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters